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Introduction

Miuraenamide A is a cyclodepsipeptide antibiotic isolated from the myxobacterium
Paraliomixa miuraensis. It has garnered significant interest in cell biology as a potent stabilizer
of actin filaments.[1][2] Unlike actin-destabilizing agents, Miuraenamide A promotes actin
polymerization and stabilization, making it a valuable tool for investigating cellular processes
that are highly dependent on cytoskeletal dynamics, such as cell migration.[3][4][5] Cell
migration is fundamental to numerous physiological and pathological processes, including
embryonic development, immune responses, wound healing, and cancer metastasis.[2][6][7]
Miuraenamide A offers a reliable alternative to other actin stabilizers like jasplakinolide for
dissecting the role of actin dynamics in these events.[1]

Mechanism of Action

Miuraenamide A functions by binding to flamentous actin (F-actin), shifting the conformation
of F-actin monomers.[1] This conformational change is thought to block the binding site for
cofilin, an actin-depolymerizing factor. The inhibition of cofilin binding leads to a decreased rate
of actin filament depolymerization, resulting in longer and more stable actin filaments.[1] This
stabilization of the actin cytoskeleton has profound effects on cellular architecture and function,
including cell adhesion, spreading, and motility.[3][4] Specifically, treatment with Miuraenamide
A has been shown to increase the number of focal adhesions while decreasing their individual
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size.[1][8] These alterations in focal adhesions can lead to reduced adhesion energy and force,
which in turn impacts adhesion-based cell migration.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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